N-(2,4-Dimethylphenyl)-2-oxo-2H-chromene-3-carboxamide

• IUPAC Name: N-(2,4-dimethylphenyl)-2-oxochromene-3-carboxamide
• InChI: InChI=1S/C18H15NO3/c1-11-7-8-15(12(2)9-11)19-17(20)14-10-13-5-3-4-6-16(13)22-18(14)21/h3-10H,1-2H3,(H,19,20)
• InChI Key: YIJSSWZCBJHMEO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)C2=CC3=CC=CC=C3OC2=O)C
• Molecular Formula: C18H15NO3
• Molecular Weight: 293.3 g/mol

Description

N-(2,4-Dimethylphenyl)-2-oxo-2H-chromene-3-carboxamide, also known as DPC, is a chemical compound that belongs to the class of chromene derivatives. It has gained significant attention in the scientific community due to its potential therapeutic applications in various diseases such as cancer, inflammation, and neurodegenerative disorders.

Scientific Research Applications

Fluorescent Probes

• Novel Coumarin-Based Fluorescent Probe : A study reported the use of nitro-3-carboxamide coumarin derivatives as fluorescent chemosensors. Specifically, 6-nitro-N-[2-(dimethylamino)ethyl]-2-oxo-2H-chromene-3-carboxamide(3) was highlighted for its strong fluorescence in the presence of Cu(2+) ions, showcasing its potential as a selective fluorescent probe for copper detection in aqueous solutions (Bekhradnia, Domehri, & Khosravi, 2016).

Synthetic Intermediates

• Synthesis of New 3,4-Dihydro-2H-Chromeno[2,3-d]pyrimidines : This research explored the reaction of N-alkyl-2-imino-2H-chromene-3-carboxamides, leading to the formation of tricyclic products. The study emphasized the role of these compounds as intermediates in the synthesis process, contributing to the development of new chemical structures (Fattahi et al., 2018).

Eco-Friendly Synthesis

• Simple and Eco-friendly Synthesis Method : A green chemistry approach was used for synthesizing new 2-imino-2H-chromene-3-carboxamides. The study highlights an efficient, environmentally friendly method that emphasizes high yield and atom economy (Proença & Costa, 2008).

Crystal Structure Analysis

• Crystal Structures of N-(4-halophenyl)-4-oxo-4H-chromene-3-carboxamides : This study provided insights into the molecular structure of N-(4-halophenyl)-4-oxo-4H-chromene-3-carboxamides. Understanding the crystal structure of such compounds is crucial for their application in various scientific fields (Gomes et al., 2015).

Monoamine Oxidase Inhibitors

• Discovery of New Chemical Entities for Monoamine Oxidase Inhibitors : Chromone derivatives were identified as potent, selective, and reversible inhibitors of human monoamine oxidase, highlighting their potential therapeutic applications (Reis et al., 2016).

Antimicrobial Activity

• Synthesis and Antimicrobial Activity of N-Aryl-7-Hydroxy-2-Imino-2H-Chromene-3-Carboxamides : The study synthesized a series of compounds demonstrating antimicrobial activity, indicating their potential application in combating bacterial and fungal infections (Ukhov et al., 2021).